Cas no 328009-11-6 (1-(3,4-Dichlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea)

• Product Name: 1-(3,4-Dichlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea
• CAS No: 328009-11-6
• MF: C₁₈H₁₆Cl₂F₃N₃O₂
• MW: 434.23975276947
• MDL: MFCD00741220
• CID: 4712733
• Update Time: 2025-05-23

1-(3,4-Dichlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-DICHLOROPHENYL)-3-(2-MORPHOLIN-4-YL-5-(TRIFLUOROMETHYL)PHENYL)UREA
• 1-(3,4-dichlorophenyl)-3-(2-morpholino-5-(trifluoromethyl)phenyl)urea
• 1-(3,4-dichlorophenyl)-3-[2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl]urea
• 1-(3,4-Dichlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea

• MDL： MFCD00741220
• Inchi： 1S/C18H16Cl2F3N3O2/c19-13-3-2-12(10-14(13)20)24-17(27)25-15-9-11(18(21,22)23)1-4-16(15)26-5-7-28-8-6-26/h1-4,9-10H,5-8H2,(H2,24,25,27)
• InChI Key： WSFZBUGXJIZSPS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NC1=CC(C(F)(F)F)=CC=C1N1CCOCC1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 535
• Topological Polar Surface Area: 53.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 1-(3,4-Dichlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea

1-(3,4-Dichlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea (CAS No. 328009-11-6): A Comprehensive Overview

The compound 1-(3,4-Dichlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea, with CAS No. 328009-11-6, is a chemically synthesized urea derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a morpholine ring, contributes to its potential applications in drug discovery and material science. This article delves into its properties, synthesis, and relevance in contemporary research, addressing common queries and trends in the field.

One of the key features of 1-(3,4-Dichlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea is its structural complexity, which combines aromatic and heterocyclic components. The presence of the 3,4-dichlorophenyl moiety enhances its binding affinity to biological targets, while the morpholin-4-yl group improves solubility and pharmacokinetic properties. Researchers often explore such compounds for their potential as kinase inhibitors or modulators of cellular signaling pathways, aligning with current trends in precision medicine.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their stability and bioactivity. The CAS No. 328009-11-6 compound exemplifies this trend, as the CF3 group is known to enhance metabolic resistance and target specificity. This makes it a candidate for studies in oncology and inflammation, where selective inhibition is critical. Additionally, its urea linkage (-NH-CO-NH-) is a common pharmacophore in drug design, further elevating its research value.

Synthesis of 1-(3,4-Dichlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and urea formation. Advanced techniques like microwave-assisted synthesis have been employed to improve yield and efficiency, reflecting the growing emphasis on green chemistry and sustainable practices. These methods are frequently searched by chemists seeking optimized protocols for similar derivatives.

Beyond pharmaceuticals, this compound’s agrochemical potential is also under investigation. The dichlorophenyl and trifluoromethyl groups are prevalent in herbicides and fungicides, sparking interest in its utility for crop protection. With the global push for sustainable agriculture, researchers are evaluating its environmental impact and efficacy against resistant pests, a topic frequently queried in academic and industrial forums.

Analytical characterization of CAS No. 328009-11-6 relies on techniques such as NMR, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are critical for regulatory approval and reproducibility. The compound’s spectral data is often shared in open-access databases, addressing the scientific community’s need for transparent and collaborative research tools.

In conclusion, 1-(3,4-Dichlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea represents a versatile scaffold with broad applicability. Its alignment with current research priorities—such as targeted therapy, green synthesis, and agrochemical innovation—makes it a subject of ongoing exploration. By addressing common search queries and integrating cutting-edge trends, this overview aims to provide a valuable resource for professionals and enthusiasts alike.